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Compound of Interest

Compound Name: SJ1008030

Cat. No.: B12409258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SJ1008030 is a potent and selective Proteolysis Targeting Chimera (PROTAC) that specifically

targets the Janus kinase 2 (JAK2) for degradation.[1][2][3] As a bifunctional molecule,

SJ1008030 brings JAK2 into proximity with an E3 ubiquitin ligase, leading to the ubiquitination

and subsequent degradation of JAK2 by the proteasome.[4][5] This mechanism of action

makes SJ1008030 a valuable tool for studying the JAK-STAT signaling pathway and for

potential therapeutic development in diseases driven by aberrant JAK2 activity, such as certain

types of leukemia.[1][6]

SJ1008030 is commonly available as either a trifluoroacetic acid (TFA) salt or a formic acid

salt. The choice of the counterion can have significant implications for different experimental

assays. These application notes provide a detailed comparison of the two salt forms and

protocols for their use in key applications.

Data Presentation
Biological Activity of SJ1008030
The biological activity of SJ1008030 has been demonstrated in cell-based assays. Both the

TFA and formic salt forms are expected to exhibit similar biological activity once dissolved, as

the active component is the SJ1008030 molecule itself.
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Cell Line Assay IC50 Salt Form

MHH-CALL-4 Cell Growth Inhibition 5.4 nM
TFA[1][6][7] /

Formic[8][9]

MHH-CALL-4 JAK2 Degradation 32 nM (DC50) Not specified

Comparison of TFA and Formic Acid in Analytical
Assays
The choice between TFA and formic acid as additives in mobile phases is critical for analytical

techniques such as High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry

(MS).

Parameter Trifluoroacetic Acid (TFA) Formic Acid

Chromatography (HPLC)

Excellent ion-pairing agent,

leading to improved peak

shape and resolution.[10][11]

Weaker ion-pairing capabilities

may result in broader peaks for

some analytes.[10]

UV Detection

Generally preferred for UV

detection due to better peak

symmetry.[11]

Can lead to higher UV

baselines and diminished peak

shape compared to TFA.[11]

Mass Spectrometry (MS)

Strong ion suppression,

significantly reducing signal

intensity.[11][12] Known to

contaminate MS systems.[11]

Preferred for MS applications

due to minimal ion

suppression.[10][11] It is

volatile and easily removed.

[13]

Acidity Stronger acid (pKa ~0.5).[10] Weaker acid (pKa ~3.75).[10]
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Preparation

In Vitro Assays

Analytical Assays

Weigh SJ1008030
(TFA or Formic Salt)

Reconstitute in appropriate solvent
(e.g., DMSO) to create stock solution

Treat cells with serial dilutions
of SJ1008030

Dilute stock

Prepare samples for analysis

Dilute stock

Cell Culture
(e.g., MHH-CALL-4)

Incubate for specified time
(e.g., 24-72 hours)

Cell Viability Assay
(e.g., MTS, CellTiter-Glo)

Western Blot for
JAK2 degradation

LC-MS/MS Analysis
(Formic acid in mobile phase)

HPLC-UV Analysis
(TFA in mobile phase)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: SJ1008030 TFA vs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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